Cas no 2035000-68-9 ((2E)-2-methyl-1-{4-(5-methyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}-3-phenylprop-2-en-1-one)

• Product Name: (2E)-2-methyl-1-{4-(5-methyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}-3-phenylprop-2-en-1-one
• CAS No: 2035000-68-9
• MF: C₁₉H₂₃N₃O₂
• MW: 325.404824495316
• CID: 6249242
• PubChem ID: 121172165
• Update Time: 2025-05-20

(2E)-2-methyl-1-{4-(5-methyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}-3-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-2-methyl-1-{4-(5-methyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}-3-phenylprop-2-en-1-one
• 2035000-68-9
• (2E)-2-methyl-1-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-3-phenylprop-2-en-1-one
• F6512-2995
• CHEMBL4994492
• AKOS032465848
• (E)-2-methyl-1-[4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]-3-phenylprop-2-en-1-one
• (E)-2-methyl-1-(4-((5-methylisoxazol-4-yl)methyl)piperazin-1-yl)-3-phenylprop-2-en-1-one

• Inchi： 1S/C19H23N3O2/c1-15(12-17-6-4-3-5-7-17)19(23)22-10-8-21(9-11-22)14-18-13-20-24-16(18)2/h3-7,12-13H,8-11,14H2,1-2H3/b15-12+
• InChI Key： LTMHXGSYPCKBRS-NTCAYCPXSA-N
• SMILES： O=C(/C(=C/C1C=CC=CC=1)/C)N1CCN(CC2C=NOC=2C)CC1

Computed Properties

• Exact Mass: 325.17902698g/mol
• Monoisotopic Mass: 325.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.6Ų

Additional information on (2E)-2-methyl-1-{4-(5-methyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}-3-phenylprop-2-en-1-one

Recent Advances in the Study of (2E)-2-methyl-1-{4-(5-methyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}-3-phenylprop-2-en-1-one (CAS: 2035000-68-9)

The compound (2E)-2-methyl-1-{4-(5-methyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}-3-phenylprop-2-en-1-one (CAS: 2035000-68-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, which are implicated in various diseases, including cancer and inflammatory disorders. The unique structural features of (2E)-2-methyl-1-{4-(5-methyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}-3-phenylprop-2-en-1-one, such as the presence of a piperazine ring and an oxazole moiety, contribute to its high binding affinity and selectivity towards target proteins. These properties make it a promising candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits significant anti-proliferative effects against several cancer cell lines, including breast and lung cancer. The study utilized molecular docking and kinetic assays to elucidate the compound's interaction with key kinases, revealing a novel binding mode that could be exploited for the design of next-generation kinase inhibitors.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the compound's potential as an anti-inflammatory agent. The researchers found that (2E)-2-methyl-1-{4-(5-methyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}-3-phenylprop-2-en-1-one effectively suppresses the production of pro-inflammatory cytokines in vitro, suggesting its utility in treating chronic inflammatory conditions. The study also highlighted the compound's favorable pharmacokinetic properties, such as good oral bioavailability and metabolic stability.

Despite these promising findings, challenges remain in the clinical translation of this compound. For instance, further studies are needed to assess its toxicity profile and optimize its pharmacokinetic parameters. Additionally, the exact molecular mechanisms underlying its biological effects require more detailed investigation. Future research directions may include structure-activity relationship (SAR) studies to refine the compound's efficacy and selectivity, as well as in vivo studies to validate its therapeutic potential.

In conclusion, (2E)-2-methyl-1-{4-(5-methyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}-3-phenylprop-2-en-1-one (CAS: 2035000-68-9) represents a promising lead compound in the field of chemical biology and medicinal chemistry. Its unique structural and functional properties make it a valuable candidate for further investigation, with potential applications in oncology and immunology. Continued research efforts will be essential to fully realize its therapeutic potential and address the remaining challenges.